Cas no 373384-15-7 (3,4-dibromo-7-chloroquinoline)
3,4-dibromo-7-chloroquinoline structure
Product Name:3,4-dibromo-7-chloroquinoline
CAS No:373384-15-7
MF:C9H4Br2ClN
MW:321.39575958252
CID:922185
PubChem ID:2735941
Update Time:2025-04-19
3,4-dibromo-7-chloroquinoline Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dibromo-7-chloroquinoline
- OR6335
- 373384-15-7
- DTXSID90371034
-
- Inchi: 1S/C9H4Br2ClN/c10-7-4-13-8-3-5(12)1-2-6(8)9(7)11/h1-4H
- InChI Key: CTKIMVBVZVAFNS-UHFFFAOYSA-N
- SMILES: BrC1C(=CN=C2C=C(C=CC2=1)Cl)Br
Computed Properties
- Exact Mass: 318.84000
- Monoisotopic Mass: 318.83990g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 4.41320
3,4-dibromo-7-chloroquinoline Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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